(4-Pyridin-2-ylmethyl-piperazin-1-yl)-acetonitrile
Cat. No. B8592771
M. Wt: 216.28 g/mol
InChI Key: WGERZKOFGGUIMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08053457B2
Procedure details
The title compound is synthesized by coupling of 1-Pyridin-2-ylmethyl-piperazine (commercially available from CHESS GmbH) and bromoacetonitrile analogously to the preparation of Intermediate 149.2 as a brown solid; ES-MS: M+=217.2: 1HNMR(DMSO-d6) 8.45 (dd, 1H), 7.75 (td, 1H), 7.40 (d, 1H), 7.25-7.20 (m, 1H), 3.70 (s, 2H), 3.60 (s, 2H), 2.50-2.35 (m, 8H).
Name
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[CH2:7][N:8]1[CH2:13][CH2:12][NH:11][CH2:10][CH2:9]1.Br[CH2:15][C:16]#[N:17]>>[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[CH2:7][N:8]1[CH2:13][CH2:12][N:11]([CH2:15][C:16]#[N:17])[CH2:10][CH2:9]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1=C(C=CC=C1)CN1CCNCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCC#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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analogously to the preparation of Intermediate 149.2 as a brown solid
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1=C(C=CC=C1)CN1CCN(CC1)CC#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
